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Compound of Interest

Compound Name: 2-Methyl-1,4-dioxane

Cat. No.: B3048262

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-Methyl-1,4-dioxane, a heterocyclic
organic compound of interest in various scientific domains. This document consolidates key
chemical and physical properties, analytical methodologies, and toxicological data, with a focus
on providing actionable information for laboratory and research applications.

Core Chemical and Physical Data

2-Methyl-1,4-dioxane, a derivative of the well-studied 1,4-dioxane, possesses distinct
properties owing to the addition of a methyl group. A summary of its fundamental
characteristics is presented below.

Property Value Source
CAS Number 16279-34-8 [1]
Molecular Formula CsH1002

Molecular Weight 102.13 g/mol [1]

Synthesis and Reaction Mechanisms

The synthesis of substituted dioxanes like 2-Methyl-1,4-dioxane can be achieved through
various organic synthesis routes. While specific protocols for 2-Methyl-1,4-dioxane are not
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extensively detailed in publicly available literature, general methods for the synthesis of
substituted dioxanes often involve the dimerization of oxiranes or the reaction of a diol with an
appropriate electrophile.[1]

One notable reaction mechanism relevant to cyclic ethers, including 2-Methyl-1,4-dioxane, is
autoxidation. This process, which can be initiated by light or heat, proceeds via a free-radical
chain mechanism to form potentially hazardous organic peroxides.[1] The presence of the ether
oxygen atom stabilizes the intermediate radicals, making these compounds susceptible to this
degradation pathway.[1]

Analytical Methodologies

The detection and quantification of 2-Methyl-1,4-dioxane in various matrices are crucial for
research and safety monitoring. Analytical methods are often adapted from those developed for
its parent compound, 1,4-dioxane.
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Analytical . . Detection
. Matrix Method Details o Reference
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improved
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Gas
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Chromatography
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-Flame lonization  Air [2][4]
. coconut shell sample
Detection (GC-
charcoal) and
FID) _
eluted with a
solvent.
Activated carbon
cartridges are
Solid-Phase used to pre-
Extraction (SPE) o concentrate the
Drinking Water 0.024 pg/L [5]

followed by GC-
MS

analyte from a
water sample
before elution

and analysis.

Toxicological and Environmental Profile

The toxicological profile of 2-Methyl-1,4-dioxane is not as extensively studied as that of 1,4-

dioxane. However, data from the parent compound provides valuable insights into potential

health and environmental effects. 1,4-Dioxane is classified as "likely to be carcinogenic to
humans" by the U.S. Environmental Protection Agency (EPA).[6][7][8]

Key Toxicological Endpoints for 1,4-Dioxane:
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e Primary Target Organs: Liver and kidneys.[7][9]

o Carcinogenicity: Shown to cause cancer in rodents at high doses.[6] The proposed mode of
action is non-genotoxic, involving cytotoxicity and regenerative cell proliferation.[6]

o Metabolism: Metabolized by cytochrome P450 enzymes to [3-hydroxyethoxyacetic acid
(HEAA) and 1,4-dioxane-2-one, which are then excreted in the urine.[7]

Environmental Fate:

Due to its high water solubility and low tendency to adsorb to soil, 1,4-dioxane and its
derivatives are mobile in the environment and can lead to extensive groundwater
contamination plumes.[8][10] Biodegradation of 1,4-dioxane is generally slow.[10]

Visualized Workflows and Pathways

To aid in the understanding of key processes, the following diagrams illustrate a general
experimental workflow for the analysis of 2-Methyl-1,4-dioxane in a water sample and the
autoxidation pathway.

Caption: General analytical workflow for 2-Methyl-1,4-dioxane in water.

Caption: Simplified autoxidation pathway of 2-Methyl-1,4-dioxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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